Cas no 1207040-59-2 (N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-ethylphenyl)-1-methyltriazole-4-carboxamide
- N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
- F5791-3517
- AKOS024519263
- 1207040-59-2
-
- Inchi: 1S/C12H14N4O/c1-3-9-6-4-5-7-10(9)13-12(17)11-8-16(2)15-14-11/h4-8H,3H2,1-2H3,(H,13,17)
- InChI Key: IVSKHSSSBKOXGZ-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(NC2=CC=CC=C2CC)=O)N=N1
Computed Properties
- Exact Mass: 230.11676108g/mol
- Monoisotopic Mass: 230.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.8Ų
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5791-3517-2μmol |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-5μmol |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-10μmol |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-20μmol |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-1mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-2mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-3mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-4mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-5mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5791-3517-10mg |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide |
1207040-59-2 | 10mg |
$118.5 | 2023-09-09 |
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
Professional Introduction to N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207040-59-2)
N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1207040-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 2-ethylphenyl substituent and the presence of a carboxamide functional group, contribute to its unique chemical properties and reactivity patterns.
The synthesis and characterization of N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide have been extensively studied due to its potential as a building block in the development of novel pharmaceutical agents. The triazole ring is a key pharmacophore in many drugs, offering advantages such as enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of the 1-methyl group further modulates the electronic properties of the triazole core, influencing its interactions with biological systems.
In recent years, there has been a surge in research focused on developing new derivatives of triazole-based compounds for their applications in medicinal chemistry. The N-(2-ethylphenyl) moiety introduces steric and electronic effects that can be fine-tuned to optimize pharmacological properties. This has led to the exploration of various synthetic routes to produce analogs with enhanced efficacy and reduced side effects. The carboxamide group in the molecule also provides a site for further functionalization, allowing chemists to design molecules with tailored biological activities.
The chemical properties of N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide make it a valuable intermediate in the synthesis of more complex pharmacological entities. Its reactivity as a nucleophile and electrophile allows for diverse transformations, enabling the construction of intricate molecular frameworks. These characteristics have made it a subject of interest in both academic research and industrial drug development programs.
The latest advancements in computational chemistry have further enhanced our understanding of how N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide interacts with biological targets. Molecular modeling studies have revealed insights into its binding modes and potential mechanisms of action. These findings have guided the design of more effective derivatives with improved pharmacokinetic profiles. The integration of machine learning algorithms has also facilitated the identification of novel analogs with enhanced biological activity.
The pharmaceutical industry has shown particular interest in triazole-based compounds due to their broad spectrum of biological activities. N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, with its unique structural features, has been investigated for its potential applications in treating various diseases. Preclinical studies have demonstrated promising results in several therapeutic areas, including anti-inflammatory and anticancer applications. These findings have spurred further research into developing clinical candidates based on this compound.
The synthetic methodologies for producing N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide have seen significant improvements over the years. Modern synthetic techniques have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for both research and commercial purposes. Advances in green chemistry principles have also been incorporated into these processes, reducing environmental impact while maintaining high yields and purity standards.
The future prospects for N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide are bright, with ongoing research aimed at uncovering new applications and optimizing its pharmacological properties. Collaborative efforts between academia and industry are expected to drive innovation in this field. As our understanding of molecular interactions continues to evolve, new derivatives with enhanced therapeutic potential are likely to emerge.
1207040-59-2 (N-(2-ethylphenyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)